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Compound of Interest

Compound Name: Cyclohexyl phenyl ketone

Cat. No.: B1669412 Get Quote

An In-depth Technical Guide to the Health and Safety of Cyclohexyl Phenyl Ketone

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive health and safety information for cyclohexyl
phenyl ketone (CAS No. 712-50-5), a compound used in various research and industrial

applications.[1][2][3] Adherence to proper handling and safety protocols is essential when

working with this chemical.

Chemical and Physical Properties
A summary of the key physical and chemical properties of cyclohexyl phenyl ketone is

presented in Table 1. This data is crucial for understanding its behavior under various

laboratory conditions.

Table 1: Physical and Chemical Properties of Cyclohexyl Phenyl Ketone
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Property Value Source(s)

Molecular Formula C₁₃H₁₆O [1][2][3]

Molecular Weight 188.27 g/mol [2][3]

Appearance Solid [2]

Melting Point 54-59 °C [2]

Boiling Point 165-168 °C at 20 mmHg [2]

Flash Point > 112 °C (> 233.60 °F) [4]

Solubility

Insoluble in water; soluble in

non-polar organic solvents like

hexane and toluene.

[5]

Synonyms
Benzoylcyclohexane, Phenyl

cyclohexyl ketone
[2][3]

Hazard Identification and GHS Classification
The hazard classification for cyclohexyl phenyl ketone varies across different sources. It is

crucial for users to be aware of all potential hazards.

According to some safety data sheets, cyclohexyl phenyl ketone is classified as a hazardous

chemical.[2][6] The GHS classification indicates that it causes skin irritation (Category 2),

serious eye irritation (Category 2A), and may cause respiratory irritation (Category 3).[2][6]

Hazard Statements:

H315: Causes skin irritation.[2][6]

H319: Causes serious eye irritation.[2][6]

H335: May cause respiratory irritation.[2][6]

Conversely, other sources classify it as toxic to aquatic life with long-lasting effects (Chronic

aquatic toxicity, Category 2).[3][7]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAB24816&PLANT=d__ALF
https://aksci.com/sds/G166_SDS.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Cyclohexyl-phenyl-ketone
https://aksci.com/sds/G166_SDS.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Cyclohexyl-phenyl-ketone
https://aksci.com/sds/G166_SDS.pdf
https://aksci.com/sds/G166_SDS.pdf
https://aksci.com/sds/G166_SDS.pdf
https://pim-resources.coleparmer.com/sds/10048.pdf
https://www.solubilityofthings.com/cyclohexylphenylmethanone
https://aksci.com/sds/G166_SDS.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Cyclohexyl-phenyl-ketone
https://www.benchchem.com/product/b1669412?utm_src=pdf-body
https://www.benchchem.com/product/b1669412?utm_src=pdf-body
https://aksci.com/sds/G166_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=AAB2481614&productDescription=CYCLOHXYL+PHENYL+KET1+25G&vendorId=VN00024248&countryCode=US&language=en
https://aksci.com/sds/G166_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=AAB2481614&productDescription=CYCLOHXYL+PHENYL+KET1+25G&vendorId=VN00024248&countryCode=US&language=en
https://aksci.com/sds/G166_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=AAB2481614&productDescription=CYCLOHXYL+PHENYL+KET1+25G&vendorId=VN00024248&countryCode=US&language=en
https://aksci.com/sds/G166_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=AAB2481614&productDescription=CYCLOHXYL+PHENYL+KET1+25G&vendorId=VN00024248&countryCode=US&language=en
https://aksci.com/sds/G166_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=AAB2481614&productDescription=CYCLOHXYL+PHENYL+KET1+25G&vendorId=VN00024248&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/Cyclohexyl-phenyl-ketone
https://www.echemi.com/sds/benzoylcyclohexane-pid_Rock16098.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669412?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Statement:

H411: Toxic to aquatic life with long lasting effects.[3][7]

It is also important to note that some suppliers state that the chemical is not a hazardous

substance or mixture according to Regulation (EC) No 1272/2008.[8] Given these

discrepancies, it is recommended to handle the substance with caution, assuming it possesses

all the aforementioned hazards.

Safe Handling and Storage
Proper handling and storage procedures are critical to minimize exposure and ensure a safe

working environment.

Handling
Ventilation: Use only in a well-ventilated area, preferably in a chemical fume hood.[2][4][8]

Personal Hygiene: Wash hands thoroughly after handling.[2][4][8] Do not eat, drink, or

smoke in the work area.[2]

Avoid Contact: Avoid contact with skin, eyes, and clothing.[2][4][8]

Dust and Aerosol Generation: Minimize dust generation and accumulation.[4] Avoid

breathing dust, fumes, or vapors.[2][4]

Clothing: Contaminated clothing should be removed and washed before reuse.[2][4]

Storage
Container: Keep the container tightly closed.[1][2][4][6]

Conditions: Store in a cool, dry, and well-ventilated place.[1][4][6]

Incompatible Materials: Keep away from strong oxidizing agents.[2][4]

Ignition Sources: Keep away from heat and sources of ignition.[2][6]
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Personal Protective Equipment (PPE)
Appropriate personal protective equipment must be worn when handling cyclohexyl phenyl
ketone.

Table 2: Recommended Personal Protective Equipment

Protection Type Specification Source(s)

Eye/Face Protection

Wear appropriate protective

eyeglasses or chemical safety

goggles as described by

OSHA's eye and face

protection regulations in 29

CFR 1910.133 or European

Standard EN166.

[2][4][6][9]

Skin Protection

Wear appropriate gloves to

prevent skin exposure. Wear

appropriate protective clothing

to prevent skin exposure.

[2][4][6][9]

Respiratory Protection

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator if

exposure limits are exceeded

or if irritation or other

symptoms are experienced.

[2][4]

First Aid Measures
In case of exposure, immediate medical attention is necessary. The following are first aid

guidelines:

Inhalation: Remove the person from exposure to fresh air immediately. If not breathing, give

artificial respiration. If breathing is difficult, give oxygen. Get medical aid.[1][2][4][6]
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Skin Contact: Get medical aid. Flush skin with plenty of water for at least 15 minutes while

removing contaminated clothing and shoes.[1][2][4][6]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Get medical aid.[1][2][4][6]

Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth

and drink 2-4 cupfuls of milk or water. Never give anything by mouth to an unconscious

person. Get medical aid.[2][4]

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-

resistant foam.[2][4][7]

Specific Hazards: During a fire, irritating and highly toxic gases such as carbon monoxide

and carbon dioxide may be generated by thermal decomposition or combustion.[2][4][6]

Protective Equipment: As in any fire, wear a self-contained breathing apparatus in pressure-

demand, MSHA/NIOSH (approved or equivalent), and full protective gear.[2][4][6]

Accidental Release Measures
Personal Precautions: Use proper personal protective equipment as indicated in Section 4.

Ensure adequate ventilation.[2][4][6]

Environmental Precautions: Prevent the product from entering drains.[2][8]

Methods for Cleaning Up: Vacuum or sweep up the material and place it into a suitable

disposal container. Avoid generating dusty conditions.[2][4]

Toxicological and Ecotoxicological Information
Toxicological Information
The toxicological properties of cyclohexyl phenyl ketone have not been thoroughly

investigated.[10] No LD50 or LC50 data is currently available.[4]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAB24816&PLANT=d__ALF
https://aksci.com/sds/G166_SDS.pdf
https://pim-resources.coleparmer.com/sds/10048.pdf
https://www.fishersci.com/store/msds?partNumber=AAB2481614&productDescription=CYCLOHXYL+PHENYL+KET1+25G&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAB24816&PLANT=d__ALF
https://aksci.com/sds/G166_SDS.pdf
https://pim-resources.coleparmer.com/sds/10048.pdf
https://www.fishersci.com/store/msds?partNumber=AAB2481614&productDescription=CYCLOHXYL+PHENYL+KET1+25G&vendorId=VN00024248&countryCode=US&language=en
https://aksci.com/sds/G166_SDS.pdf
https://pim-resources.coleparmer.com/sds/10048.pdf
https://aksci.com/sds/G166_SDS.pdf
https://pim-resources.coleparmer.com/sds/10048.pdf
https://www.echemi.com/sds/benzoylcyclohexane-pid_Rock16098.html
https://aksci.com/sds/G166_SDS.pdf
https://pim-resources.coleparmer.com/sds/10048.pdf
https://www.fishersci.com/store/msds?partNumber=AAB2481614&productDescription=CYCLOHXYL+PHENYL+KET1+25G&vendorId=VN00024248&countryCode=US&language=en
https://aksci.com/sds/G166_SDS.pdf
https://pim-resources.coleparmer.com/sds/10048.pdf
https://www.fishersci.com/store/msds?partNumber=AAB2481614&productDescription=CYCLOHXYL+PHENYL+KET1+25G&vendorId=VN00024248&countryCode=US&language=en
https://aksci.com/sds/G166_SDS.pdf
https://pim-resources.coleparmer.com/sds/10048.pdf
https://www.fishersci.com/store/msds?partNumber=AAB2481614&productDescription=CYCLOHXYL+PHENYL+KET1+25G&vendorId=VN00024248&countryCode=US&language=en
https://aksci.com/sds/G166_SDS.pdf
https://www.tcichemicals.com/BE/en/sds/C1345_EU_6N.pdf
https://aksci.com/sds/G166_SDS.pdf
https://pim-resources.coleparmer.com/sds/10048.pdf
https://www.benchchem.com/product/b1669412?utm_src=pdf-body
https://www.chemicalbook.com/msds/1-hydroxycyclohexyl-phenyl-ketone.htm
https://pim-resources.coleparmer.com/sds/10048.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669412?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Routes of Exposure: Inhalation, eye contact, skin contact, ingestion.[2]

Acute Effects:

Inhalation: Causes respiratory tract irritation.[2][4]

Skin: Causes skin irritation.[2][4]

Eyes: Causes serious eye irritation.[2][4]

Ingestion: May cause gastrointestinal irritation with nausea, vomiting, and diarrhea.[4]

Carcinogenicity: Not listed by ACGIH, IARC, NTP, or CA Prop 65.[4]

Ecotoxicological Information
There is conflicting information regarding the ecotoxicity of cyclohexyl phenyl ketone. Some

sources indicate it is toxic to aquatic life with long-lasting effects.[3][7] However, other data

suggests it contains no substances known to be hazardous to the environment or that are not

degradable in wastewater treatment plants.[11] Due to this uncertainty, release into the

environment should be avoided.[7]

Experimental Protocols
Detailed experimental protocols for the toxicological and safety studies cited in the available

safety data sheets are not publicly available. Researchers should refer to standard OECD or

EPA guidelines for conducting their own safety assessments if required.

Visualizations
The following diagrams provide a visual representation of key safety workflows.
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Preparation

Handling Procedure

Storage & Waste

Consult SDS

Ensure proper ventilation
(Fume Hood)

Wear appropriate PPE
(Goggles, Gloves, Lab Coat)

Dispense chemical carefully

Avoid generating dust

Keep container closed
when not in use

Wash hands thoroughly
after handling

Dispose of waste in
approved container

Store in a cool, dry,
well-ventilated area

Separate from
incompatible materials

Click to download full resolution via product page

Caption: Workflow for Safe Handling of Cyclohexyl Phenyl Ketone.
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Exposure Event

Inhalation Skin Contact Eye Contact Ingestion

Move to fresh air.
If breathing is difficult, give oxygen.

If not breathing, give artificial respiration.

Remove contaminated clothing.
Flush skin with plenty of water

for at least 15 minutes.

Flush eyes with plenty of water
for at least 15 minutes.

Lift upper and lower eyelids.

Do NOT induce vomiting.
Rinse mouth.

Drink 2-4 cups of water or milk.

Seek Immediate
Medical Attention

Click to download full resolution via product page

Caption: First Aid Decision Tree for Cyclohexyl Phenyl Ketone Exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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